5-(3-nitrophenyl)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}-2-furamide

• IUPAC Name: 5-(3-nitrophenyl)-N-[(4-phenyl-1,3-thiazol-2-yl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C21H14N4O4S2/c26-19(18-10-9-17(29-18)14-7-4-8-15(11-14)25(27)28)23-20(30)24-21-22-16(12-31-21)13-5-2-1-3-6-13/h1-12H,(H2,22,23,24,26,30)
• InChI Key: XHIIOBWZVCYOKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=S)NC(=O)C3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H14N4O4S2
• Molecular Weight: 450.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds like this involves multiple steps, including the formation of key intermediates and the establishment of functional groups that contribute to the compound's overall properties. While specific details on the synthesis of this exact compound were not found, related works provide insights into possible synthetic routes. For instance, the synthesis of thiazole and furan derivatives often involves condensation reactions, ring closures, and the introduction of nitro and amido groups through specific reagents and conditions (Rahmani et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for understanding their chemical reactivity and interaction with other molecules. X-ray powder diffraction (XRPD) and density functional theory (DFT) are common techniques used to investigate the crystal and molecular structure, providing details on the spatial arrangement of atoms and the electronic structure (Rahmani et al., 2017).

Chemical Reactions and Properties

Compounds like 5-(3-nitrophenyl)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}-2-furamide are expected to participate in various chemical reactions, including isomerization, ring-opening, and nucleophilic substitutions, depending on the functional groups present in the molecule. For example, related nitrophenyl and thiazole compounds have been observed to undergo transformations such as isomerization and ring-opening reactions under specific conditions (Argilagos et al., 1997; Androsov, 2008).

Physical Properties Analysis

The physical properties of organic compounds, including melting point, boiling point, solubility, and crystal structure, are influenced by their molecular structure. Techniques like XRPD and DFT provide insights into the arrangement of molecules in the solid state and their interactions, which are crucial for understanding the material's physical characteristics (Rahmani et al., 2017).

Scientific Research Applications

Anticancer Drug Design

Nitro-substituted compounds have been investigated for their potential in anticancer drug design. For instance, nitroxyl-labeled analogues of TEPA showed therapeutic indexes significantly higher than those of their non-nitroxyl counterparts, suggesting that nitro-substitution could enhance anticancer activity (Sosnovsky, Rao, & Li, 1986).

Antidepressant Potential

Furamidine derivatives, specifically 5-phenyl-2-furamidines, have been synthesized and evaluated for antidepressant activities, offering a new chemical class of antidepressants without the side effects common to tricyclic antidepressants (Pong et al., 1984).

Material Science Applications

Nitro-substituted polyamides incorporating thiazole rings have been developed, showing high refractive indices and excellent solubility, indicating their utility in creating materials with specific optical properties (Javadi et al., 2015).

Synthesis of Novel Compounds

Research on the synthesis of thiazolo[5,4-d]pyrimidines from 4-amino-3-phenyl-2-thioxothiazol-5-carboxamide highlights the versatility of thiazole derivatives in synthesizing a wide range of chemical compounds, potentially useful in various biochemical and medicinal applications (El-Dean, 1992).